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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Propyloctanal, a C11 aldehyde, presents potential as a novel ingredient in the fragrance
and flavor industry. While specific organoleptic data for this compound is not widely published,
its structural characteristics as an alpha-branched aldehyde suggest a complex profile with
potential waxy, citrus, and floral notes, suitable for a variety of formulations. This document
provides an overview of its potential applications, inferred sensory properties, and detailed
protocols for its synthesis based on established chemical reactions for similar aldehydes.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Propyloctanal is presented in
Table 1. This data is essential for handling, formulation, and synthesis purposes.
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Property Value Source
Molecular Formula C11H220 PubChem
Molecular Weight 170.29 g/mol PubChem
IUPAC Name 2-propyloctanal PubChem
CAS Number 61611-52-7 PubChem
Appearance Colorless liquid (predicted)

Boiling Point Not available

Solubilit Insoluble in water; soluble in
olubility _ _
organic solvents (predicted)

Potential Applications in Fragrance and Flavor

Based on the general properties of C11 aldehydes, 2-Propyloctanal is likely to find
applications in:

e Fragrance: As a modifier in floral and citrus fragrances, adding a unique waxy and slightly
green character. It could also serve as a key component in aldehydic and fresh scent
compositions.

» Flavor: In trace amounts, it may contribute to the overall profile of citrus and fruit flavors,
enhancing richness and providing a waxy, peel-like note.

Predicted Organoleptic Properties

The sensory profile of 2-Propyloctanal has not been extensively documented. However,
based on its structure as an alpha-propyl-substituted octanal, a hypothetical profile can be
inferred (Table 2).

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15460182?utm_src=pdf-body
https://www.benchchem.com/product/b15460182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Attribute Predicted Description

] Waxy, citrus (orange/grapefruit peel), slightly
Odor Profile _ _
green, with potential floral (rose) undertones.

) At low concentrations, likely to be waxy and fatty
Flavor Profile ) )
with a citrus peel character.

Odor Threshold Not determined.

Experimental Protocols for Synthesis

The synthesis of 2-Propyloctanal can be approached through several established methods for
the preparation of a-alkyl aldehydes. Two plausible routes are the Guerbet reaction followed by
oxidation, and the Aldol condensation of pentanal.

Synthesis via Guerbet Reaction and Oxidation

This two-step process involves the dimerization of pentanol to form 2-propyl-1-octanol, which is
then oxidized to the target aldehyde.

Step 1: Synthesis of 2-Propyl-1-octanol (Guerbet Alcohol)
« Reaction: 2 CH3(CH2)sOH — CH3(CH2)sCH(CH2CH2CH3s)CH20H + H20
o Materials:
o 1-Pentanol
o Sodium pentoxide (catalyst)
o High-pressure reactor
» Procedure:

o Charge the high-pressure reactor with 1-pentanol and a catalytic amount of sodium
pentoxide (e.g., 2-5 mol%).

o Pressurize the reactor with an inert gas (e.g., nitrogen) to 10-20 atm.
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o Heat the mixture to 200-250°C with vigorous stirring.

o Maintain the reaction for 8-12 hours, monitoring the pressure for the release of water
vapor.

o Cool the reactor, release the pressure, and neutralize the catalyst with a dilute acid (e.g.,
HCI).

o Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
o Purify the crude 2-propyl-1-octanol by fractional distillation under reduced pressure.
Step 2: Oxidation of 2-Propyl-1-octanol to 2-Propyloctanal

e Reaction: CH3(CHz2)sCH(CH2CH2CH3)CH20H + [O] —» CHs3(CH2)sCH(CH2CH2CH3)CHO +
H20

e Materials:
o 2-Propyl-1-octanol
o Pyridinium chlorochromate (PCC) or other mild oxidizing agent
o Dichloromethane (solvent)
o Silica gel
e Procedure:
o Dissolve 2-propyl-1-octanol in dichloromethane in a round-bottom flask.
o Add a stoichiometric amount of PCC in small portions while stirring at room temperature.
o Continue stirring for 2-4 hours, monitoring the reaction progress by TLC.

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Concentrate the filtrate under reduced pressure to obtain the crude 2-propyloctanal.
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o Purify the product by vacuum distillation.

Synthesis via Aldol Condensation of Pentanal

This method involves the self-condensation of pentanal to form an a,3-unsaturated aldehyde,
followed by hydrogenation.

e Reaction: 2 CH3(CH2)sCHO - CH3(CH2)sCH=C(CH2CHs3)CHO + H20
e Followed by: CH3(CH2)sCH=C(CH2CH3)CHO + H2 —» CH3(CH2)sCH2CH(CH2CH3)CHO
o Materials:

o Pentanal

[e]

Sodium hydroxide (catalyst)

o

Ethanol (solvent)

[¢]

Hydrogen gas

[¢]

Palladium on carbon (Pd/C) catalyst
e Procedure:
o Dissolve pentanal in ethanol in a round-bottom flask.

o Add a catalytic amount of aqueous sodium hydroxide solution dropwise while stirring at
room temperature.

o Stir the mixture for 4-6 hours until the condensation is complete (monitored by TLC).
o Neutralize the reaction mixture with a dilute acid.

o Extract the product with an organic solvent (e.g., diethyl ether), wash with water and brine,
and dry over anhydrous sodium sulfate.

o Remove the solvent under reduced pressure to obtain the crude 2-propyl-2-heptenal.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[e]

Dissolve the crude product in ethanol and add a catalytic amount of Pd/C.

(¢]

Hydrogenate the mixture in a hydrogenation apparatus under a hydrogen atmosphere until
the uptake of hydrogen ceases.

o

Filter the catalyst and remove the solvent to yield crude 2-propyloctanal.

[¢]

Purify by vacuum distillation.

Visualizations
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Caption: Synthesis of 2-Propyloctanal via the Guerbet Reaction pathway.
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Caption: Synthesis of 2-Propyloctanal via the Aldol Condensation pathway.
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Caption: General olfactory signal transduction cascade initiated by an odorant molecule.
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Safety and Handling

As with all aldehydes, 2-Propyloctanal should be handled with care in a well-ventilated fume
hood. Personal protective equipment, including gloves and safety glasses, is mandatory.
Aldehydes can be irritants to the skin, eyes, and respiratory tract. They are also prone to
oxidation and polymerization, so storage under an inert atmosphere and in a cool, dark place is
recommended.

Disclaimer: The information provided in these application notes is for research and
development purposes only. The predicted properties and synthesis protocols are based on
general chemical principles and may not have been experimentally validated for 2-
Propyloctanal. All laboratory work should be conducted by trained professionals in
accordance with standard safety procedures.

 To cite this document: BenchChem. [Application Notes and Protocols: 2-Propyloctanal in
Fragrance and Flavor Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460182#use-of-2-propyloctanal-in-fragrance-and-
flavor-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

